Cas no 2138384-19-5 (Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate)

• Product Name: Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate
• CAS No: 2138384-19-5
• MF: C₂₀H₃₉N₃O₂
• MW: 353.542565584183
• CID: 6570379
• PubChem ID: 165954255
• Update Time: 2025-08-04

Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-784510
• tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate
• 2138384-19-5
• Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate

• Inchi： 1S/C20H39N3O2/c1-6-9-20(23-16-14-21(7-2)15-17-23)10-8-12-22(13-11-20)18(24)25-19(3,4)5/h6-17H2,1-5H3
• InChI Key： MFBICAGSVQOQBE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC)(CC1)N1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 353.30422750g/mol
• Monoisotopic Mass: 353.30422750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36Ų

Additional information on Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate

Introduction to Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate (CAS No. 2138384-19-5)

Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate (CAS No. 2138384-19-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepanes, which are seven-membered heterocyclic compounds with a broad range of biological activities. The presence of the tert-butyl and ethylpiperazine moieties in its structure imparts unique pharmacological properties, making it a valuable candidate for various therapeutic applications.

The molecular structure of Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate is characterized by a central azepane ring, which is substituted with a tert-butyl group at the carboxylic acid position and a 4-ethylpiperazine moiety at the nitrogen atom. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the ethylpiperazine moiety confers additional functional groups that can interact with biological targets. This combination of structural features makes the compound highly versatile in terms of its potential biological activities.

Recent studies have highlighted the potential of Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate in various therapeutic areas. One notable area of research is its application as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of this compound to interact with GPCRs makes it a promising candidate for developing novel therapeutic agents.

In addition to its potential as a GPCR modulator, Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate has also shown promise in neuropharmacology. Studies have demonstrated its ability to cross the blood-brain barrier, which is a critical factor for drugs targeting central nervous system (CNS) disorders. This property, combined with its receptor-binding profile, suggests that it could be effective in treating conditions such as anxiety, depression, and neurodegenerative diseases.

The pharmacokinetic properties of Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient absorption through biological membranes, while its stability under physiological conditions ensures prolonged activity in vivo. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate in various disease models. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic effects without major adverse side effects. These findings underscore the potential of this compound as a future drug candidate and highlight the importance of continued research in this area.

In conclusion, Tert-butyl 4-(4-ethylpiperazin-1-yl)-4-propylazepane-1-carboxylate (CAS No. 2138384-19-5) is a promising compound with a unique molecular structure that confers multiple pharmacological properties. Its potential applications in modulating GPCRs and treating CNS disorders make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing therapeutic options in various medical fields.